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Compound of Interest

Compound Name: Magnesium Trisilicate

Cat. No.: B080040 Get Quote

Magnesium Trisilicate Hydrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical formula, structure,

physicochemical properties, and experimental protocols related to magnesium trisilicate
hydrate. This compound is a key inorganic substance utilized primarily as an antacid in

pharmaceutical formulations for the treatment of peptic ulcers, heartburn, and indigestion.[1][2]

[3]

Chemical Formula and Structure
Magnesium trisilicate hydrate is an inorganic compound with a variable composition. It is a

hydrated compound of magnesium oxide and silicon dioxide.[4][5] The chemical formula is

often represented in several ways, reflecting its complex and variable nature:

General Formula: Mg₂Si₃O₈·xH₂O

Hydrated Formula: H₂Mg₂O₉Si₃[6][7]

Oxide Formula: 2MgO·3SiO₂·xH₂O[4][8]
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The CAS number for the anhydrous form is 14987-04-3, while the hydrated form is identified by

CAS number 39365-87-2.[9]

Structurally, magnesium trisilicate is characterized as a layered silicate.[10] In its crystalline

form, it can exhibit an orthorhombic crystal structure.[10] However, synthetic preparations of

magnesium trisilicate are often amorphous, a characteristic that can be influenced by the

manufacturing process.[10][11] The structure consists of repeating silicate layers, and the

presence of hydroxyl groups on the surface plays a significant role in its adsorptive properties.

[10]

Physicochemical Properties
Magnesium trisilicate hydrate is a fine, white, odorless, and tasteless powder that is free from

grittiness.[12][13] It is slightly hygroscopic.[12][13] A summary of its key quantitative properties

is presented in the table below.

Property Value References

Molecular Weight 260.86 g/mol (anhydrous) [10]

278.88 g/mol (hydrated) [6][14]

Solubility
Practically insoluble in water

and ethanol.
[15][12][13]

Bulk Density (Tapped) 0.3 - 0.4 gm/ml [15]

Moisture Content
17-23% w/w at 15-65% relative

humidity (25°C)
[13]

24-30% w/w at 75-95% relative

humidity (25°C)
[13]

Specific Surface Area Can be up to 568.93 m²/g [11]

Acid-Neutralizing Capacity
140-160 mL of 0.10 N HCl per

gram
[5]

Mechanism of Action as an Antacid
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The primary therapeutic application of magnesium trisilicate is as an antacid.[16][17] Its

mechanism of action is twofold:

Neutralization of Gastric Acid: Magnesium trisilicate reacts with hydrochloric acid (HCl) in

the stomach to neutralize the acid, thereby increasing the gastric pH.[1][17][18] This reaction

is relatively slow but long-lasting.[1][18] The chemical reaction is as follows: Mg₂Si₃O₈·H₂O +

4HCl → 2MgCl₂ + 3SiO₂ + 3H₂O

Formation of a Protective Barrier: The reaction also produces gelatinous silicon dioxide,

which can coat the gastrointestinal mucosa.[1][3][18] This protective layer helps to shield

ulcerated mucosal surfaces from further damage by stomach acid, which may promote

healing.[1][3][18]
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Mechanism of action of magnesium trisilicate as an antacid.

Experimental Protocols
Synthesis of Magnesium Trisilicate (Precipitation
Method)
This protocol describes a general method for the synthesis of magnesium trisilicate by

precipitation.[10][11]

Preparation of Reactant Solutions:
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Prepare an aqueous solution of a magnesium salt, such as magnesium nitrate (Mg(NO₃)₂)

or magnesium sulfate (MgSO₄).

Prepare an aqueous solution of sodium silicate (Na₂O·nSiO₂).

Precipitation:

Slowly add the magnesium salt solution to the sodium silicate solution with constant

stirring. The reverse addition can also be performed.[11] The pH of the reaction mixture

significantly influences the surface texture of the final product.[11]

A white precipitate of magnesium trisilicate will form.

Washing and Filtration:

Filter the precipitate from the solution.

Wash the precipitate repeatedly with deionized water to remove any soluble byproducts.

Drying and Pulverization:

Dry the washed precipitate in an oven at a controlled temperature (e.g., 105°C) until a

constant weight is achieved.

Pulverize the dried product to obtain a fine powder.

Characterization Techniques
A typical workflow for the characterization of synthesized magnesium trisilicate hydrate is

outlined below.
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Workflow for the characterization of magnesium trisilicate hydrate.

X-ray Diffraction (XRD): Used to determine the crystalline or amorphous nature of the

sample. Crystalline magnesium trisilicate shows distinct diffraction peaks.[10]

Infrared (IR) Spectroscopy: To identify the functional groups present. Characteristic

absorption bands for Si-O-Si and Si-O-Mg vibrations are observed. A broad band around

3400 cm⁻¹ and a peak near 1630 cm⁻¹ indicate the presence of adsorbed water.[10]

Thermogravimetric/Differential Thermal Analysis (TG/DTA): To determine the water content

and study the thermal stability of the compound.[11]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore size

distribution, which are critical parameters for its adsorptive properties.[11]

Pharmacopeial Identification Test (Bead Test)
This is a classic qualitative test for silica.[4]
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Fuse a few crystals of sodium ammonium phosphate on a platinum loop in a Bunsen burner

flame to form a clear, transparent bead.

While hot, touch the bead to the magnesium trisilicate powder.

Re-fuse the bead in the flame.

Observation: The silica will float in the bead, and upon cooling, it will form an opaque bead

with a web-like structure.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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